1-((2-(2,4-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl)-N-(2,3-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-[[2-(2,4-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-N-(2,3-dimethylphenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C25H27N5O4/c1-14-8-7-9-20(15(14)2)26-24(31)23-16(3)30(29-28-23)13-21-17(4)34-25(27-21)19-11-10-18(32-5)12-22(19)33-6/h7-12H,13H2,1-6H3,(H,26,31)
• InChI Key: SIMKZPJDAKAVFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(N(N=N2)CC3=C(OC(=N3)C4=C(C=C(C=C4)OC)OC)C)C)C
• Molecular Formula: C25H27N5O4
• Molecular Weight: 461.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a triazole ring, an oxazole ring, and multiple methoxy groups. These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry or materials science.

Molecular Structure Analysis

The presence of the oxazole and triazole rings in the compound suggests that it could have a rigid and planar structure. The methoxy groups could contribute to the compound’s solubility in organic solvents.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the oxazole and triazole rings, as well as the methoxy groups. For example, the triazole ring might be able to act as a ligand, binding to metal ions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors like its exact structure and the conditions under which it’s studied. For example, the presence of the methoxy groups could make the compound more soluble in organic solvents.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research, with potential applications in fields like medicinal chemistry, materials science, and more. Further studies could explore the synthesis, properties, and potential uses of this compound.